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Compound of Interest

Compound Name: Ethyl 2,5-pyridine-dicarboxylate

Cat. No.: B8476080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and

applications of pyridine-2,5-dicarboxylic acid, a key starting material in various chemical and

pharmaceutical research endeavors.

Physicochemical Properties
Pyridine-2,5-dicarboxylic acid, also known as isocinchomeronic acid, is a pyridinedicarboxylic

acid with carboxy groups at the 2 and 5 positions.[1][2] Its fundamental properties are

summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

IUPAC Name Pyridine-2,5-dicarboxylic acid [3]

Synonyms
Isocinchomeronic acid, 2,5-

Lutidinic acid, ICA
[1][3][4]

CAS Number 100-26-5 [5][6][7]

Molecular Formula C₇H₅NO₄ [1][5][6]

Molecular Weight 167.12 g/mol [1][5][6]

Appearance
Yellow to green fine crystalline

powder
[1][4]

Melting Point 242-247 °C (decomposes) [1][8][9]

Boiling Point 295.67 °C (rough estimate) [4]

pKa₁ 2.46 [10]

pKa₂ 4.84 [10]

Table 2: Solubility Data
Solvent Solubility Reference(s)

Water

1.237 g/L at 25 °C.

Reasonably soluble, especially

at elevated temperatures.

[1][4][11]

Alcohols (Ethanol, Methanol) Soluble [11]

Aqueous Bases Soluble due to salt formation. [11]

Polar Organic Solvents

(DMSO, DMF)
Soluble [10]

Spectral Data
Detailed spectral analysis is crucial for the identification and characterization of pyridine-2,5-

dicarboxylic acid.
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¹H NMR Spectroscopy
Spectrum: 90 MHz in DMSO-d₆.[11]

Description: The ¹H NMR spectrum of pyridine-2,5-dicarboxylic acid in DMSO-d₆ would be

expected to show three aromatic proton signals in the downfield region, characteristic of a

substituted pyridine ring. The chemical shifts are influenced by the electron-withdrawing

carboxylic acid groups.

¹³C NMR Spectroscopy
Description: The ¹³C NMR spectrum will exhibit seven distinct signals corresponding to the

seven carbon atoms in the molecule. The carbons of the carboxylic acid groups will appear

at the most downfield chemical shifts, while the five carbons of the pyridine ring will have

characteristic shifts based on their position relative to the nitrogen atom and the carboxyl

substituents.[7]

Infrared (IR) Spectroscopy
Technique: KBr disc.[1]

Key Absorptions: The IR spectrum is characterized by a broad absorption band for the O-H

stretching of the carboxylic acid groups, typically in the range of 2500-3300 cm⁻¹. Strong

C=O stretching vibrations for the carboxylic acid groups are expected around 1700 cm⁻¹. C-

N and C=C stretching vibrations characteristic of the pyridine ring will appear in the 1400-

1600 cm⁻¹ region.[1][5][12]

Experimental Protocols
Synthesis of Pyridine-2,5-dicarboxylic Acid
A common method for the preparation of high-purity pyridine-2,5-dicarboxylic acid involves the

oxidation of a suitable precursor, such as 6-methylnicotinic acid or its ester.[9]

Methodology:

Oxidation: 6-methylnicotinic acid is fully oxidized using a strong oxidizing agent like

potassium permanganate (KMnO₄) in an aqueous or alkaline solution.[9]
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Filtration: The resulting mixture is filtered to remove the insoluble manganese dioxide (MnO₂)

byproduct.[9]

Acidification: The filtrate is then acidified to precipitate the crude pyridine-2,5-dicarboxylic

acid.[9]

Purification: The crude product is further purified by acid-alkali refining. This involves

dissolving the crude product in a dilute alkaline solution (e.g., ammonia), treating with

decolorizing carbon, filtering, and then re-precipitating the pure product by adding acid (e.g.,

hydrochloric acid) to adjust the pH to 2-3.[9]

Drying: The purified product is washed and dried to yield high-purity pyridine-2,5-dicarboxylic

acid.[9]

Purification
Recrystallization is a standard method for the purification of pyridine-2,5-dicarboxylic acid.

Methodology:

Dissolution: Dissolve the crude pyridine-2,5-dicarboxylic acid in a minimum amount of hot

water or dilute hydrochloric acid.[1][2]

Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Isolation: Collect the crystals by filtration.

Washing and Drying: Wash the crystals with a small amount of cold solvent and dry them

under vacuum.

Biological Activity and Signaling Pathways
Recent studies have highlighted the biological significance of pyridine-2,5-dicarboxylic acid.

Inhibition of D-dopachrome Tautomerase (D-DT)
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Pyridine-2,5-dicarboxylic acid has been identified as a bioactive and highly selective inhibitor of

D-dopachrome tautomerase (D-DT).[6] D-DT is a cytokine involved in inflammatory responses

through its interaction with the CD74 receptor. By inhibiting D-DT, pyridine-2,5-dicarboxylic acid

can block the D-DT-induced activation of CD74.[6] This selective inhibition makes it a valuable

tool for studying the pathophysiological roles of D-DT in various diseases.[6]

Pyridine-2,5-dicarboxylic acid D-dopachrome
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Inhibition of the D-DT/CD74 signaling axis.

Tryptophan Metabolism
Pyridine-2,5-dicarboxylic acid is known to be a metabolite in the tryptophan degradation

pathway. This metabolic route is crucial for the biosynthesis of nicotinamide adenine

dinucleotide (NAD).

Tryptophan

Metabolic
Intermediates

Pyridine-2,5-dicarboxylic acid

NAD+

Precursor to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36805127/
https://pubmed.ncbi.nlm.nih.gov/36805127/
https://pubmed.ncbi.nlm.nih.gov/36805127/
https://www.benchchem.com/product/b8476080?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8476080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Role in Tryptophan Degradation Pathway.

Applications in Research and Development
Pyridine-2,5-dicarboxylic acid serves as a versatile starting material in several areas:

Antiviral Agents: It is a key intermediate in the preparation of novel derivatives with potential

antiviral activities.[1][13][14]

Coordination Chemistry: It is utilized in the synthesis of three-dimensional coordination

polymers, particularly with lanthanide elements, through hydrothermal methods.[1][2]

Organocatalysis: It can act as an organocatalyst in multi-component reactions, such as the

synthesis of 1,5-benzodiazepine derivatives.[1][2]

Material Science: It is used in the synthesis of diorganotin(IV) 2,5-pyridinedicarboxylates,

which can form polymeric and macrocyclic structures.[8]

This guide provides a foundational understanding of pyridine-2,5-dicarboxylic acid for

professionals engaged in chemical synthesis, drug discovery, and materials science. Its well-

defined properties and versatile reactivity make it a compound of significant interest for ongoing

and future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-PYRIDINEDICARBOXYLIC ACID(100-26-5) IR Spectrum [chemicalbook.com]

2. 2,5-PYRIDINEDICARBOXYLIC ACID | 100-26-5 [chemicalbook.com]

3. spectrabase.com [spectrabase.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8476080?utm_src=pdf-body-img
https://www.chemicalbook.com/SpectrumEN_100-26-5_IR1.htm
https://www.nbinno.com/pharmaceutical-intermediates/pyridine-2-5-dicarboxylic-acid-pharmaceutical-intermediate-supplier-vx
https://www.lookchem.com/casno100-26-5.html
https://www.chemicalbook.com/SpectrumEN_100-26-5_IR1.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6126630.htm
https://www.chemicalbook.com/SpectrumEN_100-26-5_IR1.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6126630.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8948770/
https://www.benchchem.com/product/b8476080?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_100-26-5_IR1.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6126630.htm
https://spectrabase.com/spectrum/7lAedkNQEio
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8476080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 2,5-PYRIDINEDICARBOXYLIC ACID DI-N-PROPYL ESTER(136-45-8) IR Spectrum
[chemicalbook.com]

5. researchgate.net [researchgate.net]

6. 2,5-Pyridinedicarboxylic acid is a bioactive and highly selective inhibitor of D-dopachrome
tautomerase - PubMed [pubmed.ncbi.nlm.nih.gov]

7. 2,5-Pyridinedicarboxylic acid | C7H5NO4 | CID 7493 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Synthesis and Structural Characterization of Pyridine-2,6-dicarboxamide and Furan-2,5-
dicarboxamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

9. CN101857567A - Preparation method of high-purity 2,5-dipicolinic acid - Google Patents
[patents.google.com]

10. researchgate.net [researchgate.net]

11. 2,5-PYRIDINEDICARBOXYLIC ACID(100-26-5) 1H NMR [m.chemicalbook.com]

12. researchgate.net [researchgate.net]

13. nbinno.com [nbinno.com]

14. Cas 100-26-5,2,5-PYRIDINEDICARBOXYLIC ACID | lookchem [lookchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Pyridine-2,5-dicarboxylic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8476080#starting-material-pyridine-2-5-dicarboxylic-
acid-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/SpectrumEN_136-45-8_IR1.htm
https://www.chemicalbook.com/SpectrumEN_136-45-8_IR1.htm
https://www.researchgate.net/figure/Up-FT-IR-spectra-of-pyridine-2-5-dicarboxylic-acid-H2PDC-ZrCl4-Zr-UiO-66-PDC-and_fig6_354021706
https://pubmed.ncbi.nlm.nih.gov/36805127/
https://pubmed.ncbi.nlm.nih.gov/36805127/
https://pubchem.ncbi.nlm.nih.gov/compound/pyridine-2%2C5-dicarboxylic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/pyridine-2%2C5-dicarboxylic%20acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC8948770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8948770/
https://patents.google.com/patent/CN101857567A/en
https://patents.google.com/patent/CN101857567A/en
https://www.researchgate.net/figure/FT-IR-spectra-of-the-pyridine-2-5-dicarboxylic-acid-H2PDC-and-Zr-UiO-66-PDC-samples_fig3_362635795
https://m.chemicalbook.com/SpectrumEN_100-26-5_1HNMR.htm
https://www.researchgate.net/publication/328472334_Molecular_structure_and_vibrational_analysis_of_25-pyridine-dicarboxylic_acid_using_experimental_and_theoretical_methods
https://www.nbinno.com/pharmaceutical-intermediates/pyridine-2-5-dicarboxylic-acid-pharmaceutical-intermediate-supplier-vx
https://www.lookchem.com/casno100-26-5.html
https://www.benchchem.com/product/b8476080#starting-material-pyridine-2-5-dicarboxylic-acid-properties
https://www.benchchem.com/product/b8476080#starting-material-pyridine-2-5-dicarboxylic-acid-properties
https://www.benchchem.com/product/b8476080#starting-material-pyridine-2-5-dicarboxylic-acid-properties
https://www.benchchem.com/product/b8476080#starting-material-pyridine-2-5-dicarboxylic-acid-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8476080?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8476080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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